3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide

• IUPAC Name: 3-chloro-N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
• InChI: InChI=1S/C16H12ClN3O2/c1-10-18-16(22-20-10)11-5-7-14(8-6-11)19-15(21)12-3-2-4-13(17)9-12/h2-9H,1H3,(H,19,21)
• InChI Key: RXZDBAYTVBLUCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClN3O2
• Molecular Weight: 313.74 g/mol

Description

3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promise in various fields such as medicine, biology, and chemistry due to its unique properties and mechanism of action. In

Mechanism of Action

The mechanism of action of 3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or proteins that are involved in various biological processes. This inhibition may lead to changes in the biochemical and physiological functions of the cells and tissues, which can be useful in scientific research.
Biochemical and Physiological Effects:
3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide has been shown to have various biochemical and physiological effects. For example, this compound has been found to inhibit the growth of certain cancer cells, reduce inflammation, and modulate the immune system. These effects make 3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide a potentially useful compound for scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide in lab experiments is its unique mechanism of action. This compound has the potential to inhibit specific enzymes or proteins, which can be useful in studying various biological processes. However, one limitation of this compound is its potential toxicity and side effects. Therefore, careful consideration should be given to the dosage and administration of this compound in lab experiments.

Future Directions

There are several future directions for the study of 3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide. One potential direction is to study the compound's effects on specific enzymes or proteins in various biological processes. Another direction is to investigate the potential use of this compound in the treatment of various diseases such as cancer, inflammation, and autoimmune disorders. Additionally, further research is needed to determine the optimal dosage and administration of this compound in lab experiments.

Synthesis Methods

The synthesis method for 3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide involves the reaction of 4-(3-methyl-1,2,4-oxadiazol-5-yl)aniline with 3-chlorobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound with a yield of around 60-70%. The purity of the compound can be increased by recrystallization from an appropriate solvent.

Scientific Research Applications

3-chloro-N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide has been studied extensively for its potential applications in scientific research. This compound has shown promise in various fields such as medicine, biology, and chemistry due to its unique properties and mechanism of action.